Cas no 497933-46-7 ((4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetonitrile)

(4,5,6,7-Tetrahydro-benzothiazol-2-yl)-acetonitrile is a versatile heterocyclic compound featuring a tetrahydrobenzothiazole core linked to an acetonitrile moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The compound's saturated ring system enhances stability while the nitrile group offers functionalization potential, enabling further derivatization via nucleophilic addition or cyclization reactions. Its compatibility with diverse reaction conditions makes it valuable for constructing complex heterocycles or bioactive molecules. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling is advised due to its potential sensitivity to moisture and strong bases.
(4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetonitrile structure
497933-46-7 structure
Product Name:(4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetonitrile
CAS No:497933-46-7
MF:C9H10N2S
MW:178.254100322723
CID:932832
PubChem ID:17749983
Update Time:2025-06-20

(4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetonitrile
    • 2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
    • 2-Benzothiazoleacetonitrile,4,5,6,7-tetrahydro
    • 2-cyanomethyl-4,5,6,7-tetrahydrobenzothiazole
    • 497933-46-7
    • AKOS000182185
    • CS-0250366
    • G47154
    • EN300-50581
    • SCHEMBL12210599
    • DTXSID60590139
    • (4,5,6,7-Tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
    • Inchi： 1S/C9H10N2S/c10-6-5-9-11-7-3-1-2-4-8(7)12-9/h1-5H2
    • InChI Key： DIXLFXNSSJPILC-UHFFFAOYSA-N
    • SMILES： S1C(CC#N)=NC2=C1CCCC2

Computed Properties

  • Exact Mass: 178.05600
  • Monoisotopic Mass: 178.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.92000
  • LogP: 2.08798

(4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetonitrile Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4,5,6,7-tetrahydro-benzothiazol-2-yl)-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-50581-0.05g
2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
 497933-46-7 95%
0.05g
 $94.0 2023-06-03
Enamine
EN300-50581-0.1g
2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
 497933-46-7 95%
0.1g
 $140.0 2023-06-03
Enamine
EN300-50581-0.25g
2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
 497933-46-7 95%
0.25g
 $200.0 2023-06-03
Enamine
EN300-50581-0.5g
2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
 497933-46-7 95%
0.5g
 $374.0 2023-06-03
Enamine
EN300-50581-1.0g
2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
 497933-46-7 95%
1g
 $499.0 2023-06-03
Enamine
EN300-50581-2.5g
2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
 497933-46-7 95%
2.5g
 $978.0 2023-06-03
Enamine
EN300-50581-5.0g
2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
 497933-46-7 95%
5g
 $1448.0 2023-06-03
Enamine
EN300-50581-10.0g
2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
 497933-46-7 95%
10g
 $2146.0 2023-06-03
A2B Chem LLC
AG22011-50mg
(4,5,6,7-TETRAHYDRO-BENZOTHIAZOL-2-YL)-ACETONITRILE
 497933-46-7 95%
50mg
 $134.00 2024-04-19
A2B Chem LLC
AG22011-100mg
(4,5,6,7-TETRAHYDRO-BENZOTHIAZOL-2-YL)-ACETONITRILE
 497933-46-7 95%
100mg
 $183.00 2024-04-19

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